Cas no 2021483-59-8 (4-(1H-pyrrol-2-yl)oxolan-3-ol)

• Product Name: 4-(1H-pyrrol-2-yl)oxolan-3-ol
• CAS No: 2021483-59-8
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• CID: 5565765
• PubChem ID: 165592825
• Update Time: 2025-10-31

4-(1H-pyrrol-2-yl)oxolan-3-ol Chemical and Physical Properties

Names and Identifiers

• 4-(1H-pyrrol-2-yl)oxolan-3-ol
• 2021483-59-8
• EN300-1634333

• Inchi： 1S/C8H11NO2/c10-8-5-11-4-6(8)7-2-1-3-9-7/h1-3,6,8-10H,4-5H2
• InChI Key： RALIKYJBOFEHEF-UHFFFAOYSA-N
• SMILES： O1CC(C(C2=CC=CN2)C1)O

Computed Properties

• Exact Mass: 153.078978594g/mol
• Monoisotopic Mass: 153.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 45.2Ų

Additional information on 4-(1H-pyrrol-2-yl)oxolan-3-ol

4-(1H-Pyrrol-2-yl)oxolan-3-ol: A Comprehensive Overview

4-(1H-Pyrrol-2-yl)oxolan-3-ol, also known by its CAS number 2021483-59-8, is a versatile organic compound with significant applications in various fields of chemistry and material science. This compound, characterized by its unique structure featuring a pyrrole ring fused with a cyclic ether, has garnered attention due to its potential in drug delivery systems, biosensors, and polymer chemistry. Recent advancements in synthetic methodologies have further enhanced its utility, making it a focal point in contemporary research.

The molecular structure of 4-(1H-Pyrrol-2-yl)oxolan-3-ol is notable for its dual functionality. The pyrrole moiety imparts aromaticity and conjugation, while the oxolane (tetrahydrofuran) ring introduces hydrophilic properties. This combination makes the compound highly suitable for applications requiring both electronic and solubility advantages. Researchers have exploited these properties to develop novel materials for organic electronics and biocompatible polymers.

In the realm of drug delivery, 4-(1H-Pyrrol-2-yl)oxolan-3-ol has shown promise as a building block for stimuli-responsive systems. Its ability to undergo reversible redox reactions under specific conditions has been leveraged to create smart drug carriers that release their payloads in response to environmental changes such as pH or temperature. Recent studies published in Nature Materials highlight its potential in targeted therapies, where controlled drug release is critical.

The synthesis of this compound has evolved significantly over the past decade. Traditionally, it was prepared via multi-step reactions involving complex protecting group strategies. However, recent innovations have introduced more efficient routes, such as one-pot synthesis using microwave-assisted techniques. These advancements not only improve yield but also reduce reaction times, making large-scale production more feasible.

In terms of spectroscopic analysis, 4-(1H-Pyrrol-2-yl)oxolan-3-ol exhibits characteristic peaks in both NMR and IR spectra that confirm its structural integrity. The hydroxyl group's broad peak in the IR spectrum around 3300 cm⁻¹ is particularly diagnostic. Similarly, the pyrrole protons in the NMR spectrum resonate at δ 7.5–8.5 ppm, providing clear evidence of aromaticity.

The compound's compatibility with various functionalization techniques further enhances its versatility. For instance, it can be easily modified with alkyl chains or fluorophores to tailor its properties for specific applications. This adaptability has led to its use in designing sensors for environmental monitoring and biomedical diagnostics.

From an environmental standpoint, the biodegradability of 4-(1H-Pyrrol-2-yl)oxolan-3ol has been a topic of recent interest. Studies indicate that under aerobic conditions, it undergoes rapid degradation due to the hydrophilic nature of the oxolane ring. This attribute is crucial for ensuring its safe integration into eco-friendly materials and products.

In conclusion, 4-(1H-Pyrrol-2-yl)oxolan-3-ol, with its unique structure and diverse applications, stands at the forefront of modern chemical research. Its continued exploration promises to unlock new possibilities across multiple disciplines, solidifying its position as a key compound in contemporary science.